Cas no 59662-49-6 (AC-55649)

• Product Name: AC-55649
• CAS No: 59662-49-6
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• MDL: MFCD00157040
• CID: 366165
• PubChem ID: 24724405
• Update Time: 2025-04-19

AC-55649 Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 4'-octyl-
• 4-(4-octylphenyl)benzoic acid
• 4-Octyl-4'-biphenylcarboxylic acid
• 4-OCTYLBIPHENYL ACID
• AC 55649
• 4-n-octylbiphenyl-4'-carboxylic acid
• 4'-octyl-4-phenylbenzoic acid
• 4'-Octylbiphenyl-4-carboxylic acid
• 4'-octyloxy-4-biphenylcarboxylic acid
• 8BCA
• octyldiphenylcarboxylic acid
• 4′-Octyl-4-biphenylcarboxylic acid, 4′-n-octylbiphenyl-4-carboxylic acid
• AC-55649
• BRD-K93176058-001-01-0
• Q27074137
• SDCCGSBI-0633810.P001
• AB01332662-02
• 4'-Octyl-4-biphenylcarboxylic acid, 4'-n-octylbiphenyl-4-carboxylic acid
• 4'-octyl-[1,1'-Biphenyl]-4-carboxylic acid
• Tox21_501239
• NCGC00159567-05
• 4'-Octyl-biphenyl-4-carboxylic acid
• HMS3263H20
• A832411
• SCHEMBL3088908
• 4-octylbiphenyl-4'-carboxylicacid
• MS-24521
• HMS3677M12
• 4'-octyl-[1,1'-biphenyl]-4-carboxylicacid
• DTXSID30364925
• CS-0029094
• MFCD00157040
• LP01239
• NCGC00159567-04
• FT-0656977
• 4'-n-octylbiphenyl-4-carboxylic acid
• BDBM50413261
• HY-108526
• NCGC00159567-01
• 4-N-OCTYLBIPHENYL-4-CARBOXYLICACID
• 59662-49-6
• GTPL4055
• HMS3269C17
• HXBKPYIEQLLNBK-UHFFFAOYSA-N
• 4'-octyl-4-biphenylcarboxylic acid
• NCGC00159567-03
• 4'-Octyl[1,1'-biphenyl]-4-carboxylic acid
• CHEMBL425027
• HMS3413M12
• NCGC00261924-01
• CCG-222543
• AC-55649, >=98% (HPLC), solid
• NCGC00159567-02
• AC55649
• CHEBI:95048
• AKOS001483090
• AC-55649?
• G12428
• DB-072672
• BRD-K93176058-001-03-6

• MDL： MFCD00157040
• Inchi： 1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23)
• InChI Key： HXBKPYIEQLLNBK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCC)=O

Computed Properties

• Exact Mass: 310.19300
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Solubility: DMSO: >7mg/mL
• PSA: 37.30000
• LogP: 5.95480

AC-55649 Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month